Cas no 1001499-88-2 (methyl 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylate)

Methyl 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylate is a heterocyclic compound featuring both pyrazole and 1,2,4-triazole moieties, linked via a methylene bridge and functionalized with a nitro group and a methyl ester. This structure imparts reactivity suitable for applications in medicinal chemistry and agrochemical synthesis. The nitro group enhances electrophilic properties, facilitating further derivatization, while the ester functionality offers versatility for hydrolysis or transesterification. The compound’s rigid heterocyclic framework contributes to stability, making it a valuable intermediate in the development of bioactive molecules. Its well-defined synthetic route ensures reproducibility for research and industrial use.
methyl 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylate structure
1001499-88-2 structure
Product Name:methyl 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylate
CAS No:1001499-88-2
MF:C8H8N6O4
MW:252.186920166016
MDL:MFCD04969138
CID:3058577
PubChem ID:7017460
Update Time:2025-05-20

methyl 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • <br>1-(3-Nitro-[1,2,4]triazol-1-ylmethyl)-1 H -pyrazole-3-carboxylic acid methy l ester
    • AKOS B018606
    • ART-CHEM-BB B018606
    • 1-(3-NITRO-[1,2,4]TRIAZOL-1-YLMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID METHYL ESTER
    • methyl 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylate
    • BBL039288
    • 1-(3-Nitro-[1,2,4]triazol-1-ylmethyl)-1 H -pyrazole-3-carboxylic acid methyl ester
    • CS-0302007
    • methyl 1-[(3-nitro-1,2,4-triazol-1-yl)methyl]pyrazole-3-carboxylate
    • AKOS015922354
    • 1001499-88-2
    • STK313276
    • 1-(3-Nitro-[1,2,4]triazol-1-ylmethyl)-1H-pyrazole-3-carboxylic acid methyl ester
    • Methyl1-((3-nitro-1H-1,2,4-triazol-1-yl)methyl)-1H-pyrazole-3-carboxylate
    • Methyl 1-((3-nitro-1H-1,2,4-triazol-1-yl)methyl)-1H-pyrazole-3-carboxylate
    • EN300-229333
    • methyl 1-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]-1H-pyrazole-3-carboxylate
    • AKOS000307878
    • MDL: MFCD04969138
    • Inchi: 1S/C8H8N6O4/c1-18-7(15)6-2-3-12(10-6)5-13-4-9-8(11-13)14(16)17/h2-4H,5H2,1H3
    • InChI Key: GLKSPJCMKJXCRX-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CN(CN2C=NC([N+](=O)[O-])=N2)N=1)=O

Computed Properties

  • Exact Mass: 252.06070276Da
  • Monoisotopic Mass: 252.06070276Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 121Ų

methyl 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylate Pricemore >>

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Additional information on methyl 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 1-(3-Nitro-1H-1,2,4-Triazol-1-yl)Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 1001499-88-2)

Methyl 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylate (CAS No. 1001499-88-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrazole core with a nitro-triazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

The compound's CAS number 1001499-88-2 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Its methyl ester group enhances solubility, while the nitro-triazole segment contributes to electrophilic reactivity, a trait valued in medicinal chemistry. Recent studies highlight its role in developing antimicrobial agents and anticancer scaffolds, aligning with the growing demand for novel therapeutics amid rising antibiotic resistance and oncology research.

From a synthetic perspective, methyl 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylate is synthesized via multi-step reactions involving N-alkylation and esterification. Its purity and stability are critical for applications, prompting advanced analytical techniques like HPLC and NMR for characterization. Environmental and safety considerations are also emphasized, with labs adopting green chemistry principles to minimize waste during production.

Industry trends show rising queries about heterocyclic compound derivatives and nitro-triazole applications, underscoring this compound's commercial potential. Its compatibility with click chemistry further expands utility in bioconjugation and material science. As AI-driven drug design accelerates, CAS 1001499-88-2 is increasingly modeled for virtual screening, demonstrating its intersection with cutting-edge technology.

In summary, methyl 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylate represents a bridge between traditional organic synthesis and innovative therapeutic development. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—make it a compound of enduring scientific and industrial interest.

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